Cas no 1806161-37-4 (5-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-6-acetic acid)

• Product Name: 5-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-6-acetic acid
• CAS No: 1806161-37-4
• MF: C₉H₅F₅N₂O₅
• MW: 316.138419866562
• CID: 4843536
• Update Time: 2025-06-19

5-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-6-acetic acid

• Inchi： 1S/C9H5F5N2O5/c10-7(11)3-1-5(21-9(12,13)14)8(16(19)20)15-4(3)2-6(17)18/h1,7H,2H2,(H,17,18)
• InChI Key： IRBFEAGHFLJCTO-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C([N+](=O)[O-])N=C1CC(=O)O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 399
• XLogP3: 2.3
• Topological Polar Surface Area: 105

Additional information on 5-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-6-acetic acid

Introduction to 5-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1806161-37-4)

5-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1806161-37-4) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 5-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-6-acetic acid is notable for its difluoromethyl, nitro, and trifluoromethoxy substituents, which contribute to its distinct chemical properties and biological activity. The presence of these functional groups imparts specific pharmacological effects, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the significance of fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability and improved pharmacokinetic profiles. The difluoromethyl group in 5-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-6-acetic acid plays a crucial role in modulating the compound's reactivity and selectivity, which are essential for optimizing its therapeutic potential.

The nitro group is another key feature of this compound. Nitro-containing molecules are known for their ability to undergo reduction, leading to the formation of active metabolites that can exert various biological effects. In the context of 5-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-6-acetic acid, the nitro group may contribute to its anti-inflammatory and anti-cancer properties, as observed in preliminary studies.

The trifluoromethoxy substituent is also a critical component of the molecule. This functional group has been shown to enhance lipophilicity and improve cell membrane permeability, which are important factors in drug delivery and bioavailability. The combination of these substituents results in a compound with a well-balanced profile that can be tailored for specific therapeutic applications.

In terms of synthesis, 5-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-6-acetic acid can be prepared through a series of well-defined chemical reactions. The synthesis typically involves the sequential introduction of the difluoromethyl, nitro, and trifluoromethoxy groups onto a pyridine scaffold, followed by the attachment of the acetic acid moiety. The synthetic route is designed to ensure high yields and purity, making it suitable for large-scale production.

Clinical trials involving compounds with similar structural features have shown promising results in treating various diseases. For instance, fluorinated pyridines have been investigated for their potential as anti-inflammatory agents and as inhibitors of specific enzymes involved in disease pathways. The unique combination of functional groups in 5-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-6-acetic acid suggests that it may have similar or even superior properties compared to existing compounds.

The pharmacological profile of 5-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-6-acetic acid has been extensively studied using both in vitro and in vivo models. Preclinical studies have demonstrated its efficacy in reducing inflammation and inhibiting tumor growth. Additionally, the compound has shown low toxicity and good safety margins, which are crucial factors for its potential use as a therapeutic agent.

In conclusion, 5-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1806161-37-4) represents a promising candidate for further research and development in the pharmaceutical industry. Its unique structural features and favorable pharmacological properties make it an attractive target for the discovery of new drugs with enhanced therapeutic efficacy and safety profiles. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.